3-chlorobenzyl 4-ethyl-5-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-4H-1,2,4-triazol-3-yl sulfide

• IUPAC Name: 3-[(3-chlorophenyl)methylsulfanyl]-4-ethyl-5-[1-phenyl-5-(trifluoromethyl)pyrazol-4-yl]-1,2,4-triazole
• InChI: InChI=1S/C21H17ClF3N5S/c1-2-29-19(27-28-20(29)31-13-14-7-6-8-15(22)11-14)17-12-26-30(18(17)21(23,24)25)16-9-4-3-5-10-16/h3-12H,2,13H2,1H3
• InChI Key: QPWBFDBGAKUTQS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC(=CC=C2)Cl)C3=C(N(N=C3)C4=CC=CC=C4)C(F)(F)F
• Molecular Formula: C21H17ClF3N5S
• Molecular Weight: 463.9 g/mol

Description

The compound “3-chlorobenzyl 4-ethyl-5-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-4H-1,2,4-triazol-3-yl sulfide” is a complex organic molecule that contains several functional groups and structural features, including a benzyl group, a pyrazole ring, a triazole ring, and a trifluoromethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reagents and conditions used. For example, the trifluoromethyl group could potentially be introduced using a reagent like trifluoromethyltrimethylsilane.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and triazole rings are both heterocyclic compounds containing nitrogen atoms, which can participate in various types of chemical reactions.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the specific conditions and reagents used. The presence of the benzyl group, pyrazole ring, triazole ring, and trifluoromethyl group all provide potential sites for reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in the body.

Scientific Research Applications

Synthesis and Antimicrobial Properties

One study outlines the synthesis of new 1,2,4-triazole[3,4-b][1,3,4]thiadiazoles bearing pyrazole motifs, which have been tested for antimicrobial properties against various bacterial and fungal strains. Compounds with specific substituents showed marked inhibition of bacterial and fungal growth, highlighting the potential of such structures in developing new antimicrobial agents Reddy et al., 2010.

Antimicrobial and Antioxidant Activities

Another research effort involved the design and synthesis of 1,2,3-triazolyl pyrazole derivatives, which were evaluated for their antimicrobial and antioxidant activities. Some compounds displayed broad-spectrum antimicrobial activities and moderate to good antioxidant activities, underscoring the chemical versatility of these structures for therapeutic applications Bhat et al., 2016.

Chemical Synthesis Techniques

The reaction of ethyl 4-formyl-1-phenyl-1H-pyrazole-3-carboxylate with malonic acid led to the formation of compounds with potential as intermediates in the synthesis of more complex molecules. This showcases the importance of such compounds in the development of new synthetic pathways Matiichuk et al., 2009.

Structural and Mechanistic Studies

A study on the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea highlighted the ANRORC rearrangement mechanism, furthering the understanding of complex chemical reactions and providing insights into the structural characteristics of such compounds Ledenyova et al., 2018.